N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide

• IUPAC Name: N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H16FN3O2/c1-12-2-4-13(5-3-12)10-16(23)20-18-22-21-17(24-18)11-14-6-8-15(19)9-7-14/h2-9H,10-11H2,1H3,(H,20,22,23)
• InChI Key: VVQLNYKUOHURPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)CC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide, also known as FOA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. FOA is a heterocyclic compound that contains both an oxadiazole and an amide functional group.

Scientific Research Applications

Medicinal Chemistry and Drug Development

One of the primary applications of compounds similar to N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide is in the development of new pharmaceuticals. For example, compounds with a benzothiazole or oxadiazole moiety have been investigated for their potential as kinase inhibitors with anticancer activities. Specifically, N-benzyl substituted acetamide derivatives containing thiazole have shown inhibition of c-Src kinase, indicating their potential in cancer treatment (Fallah-Tafti et al., 2011).

Photovoltaic Efficiency and Light Harvesting

Compounds structurally related to N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide have also been studied for their application in photovoltaic cells. For instance, some bioactive benzothiazolinone acetamide analogs have been analyzed for their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency (LHE) and free energy of electron injection, which are critical parameters for photovoltaic efficiency (Mary et al., 2020).

Coordination Chemistry

In coordination chemistry, pyrazole-acetamide derivatives have been synthesized and characterized, leading to the creation of novel Co(II) and Cu(II) coordination complexes. These complexes are not only of interest for their structural and bonding characteristics but also for their potential applications in areas such as catalysis, molecular recognition, and as precursors for materials with specific magnetic and electronic properties (Chkirate et al., 2019).

Antimicrobial and Antifungal Activities

Further research into similar compounds has revealed antimicrobial and antifungal properties, making them candidates for developing new antibacterial and antifungal drugs. Studies have shown that certain acetamide derivatives possess significant antimicrobial activities against a range of bacterial and fungal strains, highlighting their potential as therapeutic agents (Parikh & Joshi, 2014).